Cas no 129648-07-3 (Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)-)

• Product Name: Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)-
• CAS No: 129648-07-3
• MF: C₁₄H₂₈P₂
• MW: 258.319645881653
• MDL: MFCD01073770
• CID: 137834
• PubChem ID: 2734555
• Update Time: 2025-10-29

Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)- Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-1-[2-[(2R,5R)-2,5-dimethylphospholan-1-yl]ethyl]-2,5-dimethylphospholane
• (+)-1,2-BIS((2R,5R)-2,5-DIMETHYLPHOSPHOLANO)ETHANE
• (R,R)-Me-BPE
• 1,2-Bis[(2R,5R)-2,5-dimethylphospholan-1-yl]ethane
• Bisdimethylphospholanoethane
• (+)-1,2-Bis((2R,5R)-2,5-diMethylphospholano)ethane (R,R)-Me-BPE
• (+)-1,2-Bis[(2R,5R)-2,5-dimethyphospholano]ethane, Kanata purity
• (+)-1,2-Bis[(2R,5R)-2,5-dimethylphospholano]ethane,95%
• 1,2-Bis[(2R,5R)-2,5-diMethyl-1-phospholanyl]ethane, 97+%
• (+)-1,2-Bis((2R,5R)-2,5-dimethylphospholano)ethane,98+%(R,R)-Me-BPE
• (+)-1,2-Bis[(2R,5R)-2,5-dimethylphospholano]ethane, 97% (R,R-Me-BPE)
• B5985
• (+)-1,2-Bis(2R,5R)-2,5-dimethylphospholano)ethane
• Me-bpe, (R,R)-
• SCHEMBL3688560
• 3-Carboxy-2-fluorophenylboronicacid
• (+)-1,2-Bis((2R,5R-2,5-dimethylphospholano)ethane
• 1,2-Bis[(2R,5R)-2,5-dimethylphospholano]ethane
• 1LS1AFH1F1
• Bpe ligands (R,R)-me-bpe [MI]
• 1,2-Bis(2R,5R-2,5-dimethylphospholano)ethane
• T70196
• (+)-1,2-Bis((2R,5R)-2,5-(dimethylphospholan-1-yl))ethane
• MFCD01073770
• UNII-1LS1AFH1F1
• Phospholane, 1,1'-(1,2-ethanediyl)bis(2,5-dimethyl-, (2R,2'R,5R,5'R)-
• (S,S)-Me-en-duphos
• Q27252586
• (R,R)-Me-bpe [MI]
• IRCDUOCGSIGEAI-AAVRWANBSA-N
• CS-0105981
• 1,2-Bis[(2R,5R)-2,5-dimethyl-1-phospholanyl]ethane
• (R,R)-Me-bpe, (+)-
• 129648-07-3
• (+)-1,2-Bis[(2R,5R)-2,5-dimethylphospholano]ethane, kanata purity
• DTXSID20370358
• 1,2-Bis((2R,5R)-2,5-dimethylphospholan-1-yl)ethane
• Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)-

• MDL： MFCD01073770
• Inchi： 1S/C14H28P2/c1-11-5-6-12(2)15(11)9-10-16-13(3)7-8-14(16)4/h11-14H,5-10H2,1-4H3/t11-,12-,13-,14-/m1/s1
• InChI Key： IRCDUOCGSIGEAI-AAVRWANBSA-N
• SMILES： P1(CCP2[C@H](C)CC[C@H]2C)[C@H](C)CC[C@H]1C

Computed Properties

• Exact Mass: 258.16700
• Monoisotopic Mass: 258.16662489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4

Experimental Properties

• Color/Form: Colorless to light yellow liquid
• Density: 0.940 g/mL at 25 °C
• Boiling Point: 67°C/0.06mmHg(lit.)
• Refractive Index: n20/D 1.534
• PSA: 27.18000
• LogP: 5.09180
• Solubility: Insoluble in water
• Specific Rotation: +263° ±3° (c 1, hexane)
• Sensitiveness: Air Sensitive

Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)- Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2845 4.2/PG 1
• WGK Germany：3
• Hazard Category Code： 11-17
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：4.2
• Risk Phrases：R11

Additional information on Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)-

Comprehensive Overview of Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)- (CAS No. 129648-07-3)

Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)-, with the CAS No. 129648-07-3, is a highly specialized chiral phospholane derivative. This compound has garnered significant attention in the field of asymmetric catalysis, particularly in the synthesis of enantiomerically pure pharmaceuticals and fine chemicals. Its unique stereochemical configuration, denoted by the (2R,2'R,5R,5'R)- prefix, makes it a valuable ligand in transition-metal-catalyzed reactions, such as hydrogenation and cross-coupling reactions.

In recent years, the demand for chiral phospholane ligands has surged due to their pivotal role in green chemistry and sustainable synthesis. Researchers and industries are increasingly focusing on asymmetric catalysis to reduce waste and improve efficiency. The 1,1'-(1,2-ethanediyl)bis[2,5-dimethyl- backbone of this compound provides exceptional steric and electronic tuning, enabling high enantioselectivity in catalytic processes. This aligns with the growing trend of precision synthesis in pharmaceutical development, where even minor enantiomeric impurities can significantly impact drug efficacy and safety.

The compound's CAS No. 129648-07-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include "phospholane ligand applications," "chiral catalyst synthesis," and "R-configured phospholane uses." These keywords highlight the compound's versatility in organic transformations, such as the synthesis of beta-amino acids and other bioactive molecules. Its (2R,2'R,5R,5'R)- configuration ensures compatibility with a wide range of substrates, making it a preferred choice for chemists aiming for high-yield, stereoselective outcomes.

From an industrial perspective, Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)- is often discussed in the context of catalyst design and process optimization. Companies specializing in custom ligand synthesis frequently list this compound as part of their portfolio, catering to the needs of pharmaceutical and agrochemical manufacturers. The compound's stability under various reaction conditions and its ability to form robust metal complexes further enhance its appeal. Notably, its methyl-substituted phospholane structure contributes to improved solubility in organic solvents, a critical factor for large-scale applications.

Environmental considerations are another hotspot tied to this compound. As the chemical industry shifts toward greener methodologies, phospholane-based catalysts are being evaluated for their potential to reduce heavy metal usage and energy consumption. The 1,2-ethanediyl linker in this ligand facilitates recyclability, a feature highly valued in circular economy models. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, Phospholane,1,1'-(1,2-ethanediyl)bis[2,5-dimethyl-, (2R,2'R,5R,5'R)- (CAS No. 129648-07-3) represents a cornerstone in modern asymmetric synthesis. Its applications span from academic research to industrial-scale production, driven by its stereochemical precision and catalytic efficiency. As the demand for enantiopure compounds grows, this phospholane derivative will likely remain at the forefront of innovation in organic chemistry and beyond.